Cas no 1423027-12-6 (4-(hydroxymethyl)phenylmethanesulfonamide)

• Product Name: 4-(hydroxymethyl)phenylmethanesulfonamide
• CAS No: 1423027-12-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 4598169
• Update Time: 2023-11-22

4-(hydroxymethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [4-(hydroxymethyl)phenyl]methanesulfonamide
• 4-(hydroxymethyl)phenylmethanesulfonamide

• Inchi： 1S/C8H11NO3S/c9-13(11,12)6-8-3-1-7(5-10)2-4-8/h1-4,10H,5-6H2,(H2,9,11,12)
• InChI Key： HCGQPMRTZKGSOD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CO)C=C1)S(N)(=O)=O

Computed Properties

• Exact Mass: 201.046
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 436.0±47.0 °C at 760 mmHg
• Flash Point: 217.5±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(hydroxymethyl)phenylmethanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols